Cas no 29431-37-6 (1λ?-thiane-1,1,3-trione)
1λ?-thiane-1,1,3-trione structure
Product Name:1λ?-thiane-1,1,3-trione
CAS No:29431-37-6
MF:C5H8O3S
MW:148.180220603943
MDL:MFCD16622215
CID:1070799
PubChem ID:11815935
Update Time:2025-04-20
1λ?-thiane-1,1,3-trione Chemical and Physical Properties
Names and Identifiers
-
- Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide
- 2,4,5,6-tetrahydrothiopyran-3-one-1,1-dioxide
- 5,6-dihydro-2H-thiapyran-3(4H)-one 1,1-dioxide
- 5,6-dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide
- AC1Q6EQW
- AGN-PC-00GQUG
- dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide
- dioxo-tetrahydro-thiopyran-3-one
- RP08523
- SureCN4838366
- 1λ?-thiane-1,1,3-trione
- tetrahydrothiopyran-3-one-1, 1-dioxide
- BS-13127
- Z1065610146
- E?-thiane-1,1,3-trione
- UCVLBKIDCLECCH-UHFFFAOYSA-N
- CS-0217415
- AKOS015950428
- SCHEMBL4838366
- EN300-74286
- tetrahydrothiopyran-3-one-1,1-dioxide
- DTXSID50473422
- 1
- 1,1-Dioxo-tetrahydro-1?6-thiopyran-3-one
- J-520325
- 29431-37-6
- dihydro-2H-thiopyran-3(4H)-one1,1-dioxide
- AT13044
- 1,1-dioxothian-3-one
- MFCD16622215
- tetrahydro-3-thiopyrone S,S-dioxide
- 1lambda6-thiane-1,1,3-trione
-
- MDL: MFCD16622215
- Inchi: 1S/C5H8O3S/c6-5-2-1-3-9(7,8)4-5/h1-4H2
- InChI Key: UCVLBKIDCLECCH-UHFFFAOYSA-N
- SMILES: S1(CC(CCC1)=O)(=O)=O
Computed Properties
- Exact Mass: 148.01944
- Monoisotopic Mass: 148.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- PSA: 51.21
1λ?-thiane-1,1,3-trione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T796418-10mg |
Tetrahydrothiopyran-3-one 1,1-dioxide |
29431-37-6 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T796418-50mg |
Tetrahydrothiopyran-3-one 1,1-dioxide |
29431-37-6 | 50mg |
$ 160.00 | 2022-06-02 | ||
| TRC | T796418-100mg |
Tetrahydrothiopyran-3-one 1,1-dioxide |
29431-37-6 | 100mg |
$ 250.00 | 2022-06-02 | ||
| abcr | AB425872-1 g |
Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide; . |
29431-37-6 | 1g |
€904.60 | 2023-06-16 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0726-1g |
Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide |
29431-37-6 | 96% | 1g |
3375.21CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0726-5g |
Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide |
29431-37-6 | 96% | 5g |
13483.87CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0726-500mg |
Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide |
29431-37-6 | 96% | 500mg |
2111.63CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0726-250mg |
Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide |
29431-37-6 | 96% | 250mg |
1484.07CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0726-100mg |
Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide |
29431-37-6 | 96% | 100mg |
1161.82CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0726-50mg |
Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide |
29431-37-6 | 96% | 50mg |
992.21CNY | 2021-05-08 |
1λ?-thiane-1,1,3-trione Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
29431-37-6 (1λ?-thiane-1,1,3-trione) Related Products
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